3-Phenoxy-1-butanol
Cat. No. B8409448
M. Wt: 166.22 g/mol
InChI Key: ARVMYPQPYIRDLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04902811
Procedure details
To a solution of 4.32 g (17.3 mmol) of pivaloyl ester 26 (prepared in 30-(2)) in 90 ml of dry methanol is added 17.3 ml (17.3 mmol) of 1M sodium methoxide-methanol solution and the mixture is stirred at 55° C. for 9 hours. After cooling, 35 g of ion exchange resin IRC-50 is added and the mixture is stirred for 20 minutes. The ion exchange resin is filtrated off and the filtrate is evaporated under reduced pressure to give 3.15 g of the crude desired alcohol 27 as an oil, which is employed in the next step without further reaction.
Identifiers
|
REACTION_CXSMILES
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C(C([O:7][CH2:8][CH2:9][CH:10]([O:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)[CH3:11])=O)(C)(C)C.C[O-].[Na+].CO>CO>[O:12]([CH:10]([CH3:11])[CH2:9][CH2:8][OH:7])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:1.2.3|
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Inputs
Step One
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Name
|
pivaloyl ester
|
|
Quantity
|
4.32 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C(=O)OCCC(C)OC1=CC=CC=C1
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|
Name
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sodium methoxide methanol
|
|
Quantity
|
17.3 mL
|
|
Type
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reactant
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|
Smiles
|
C[O-].[Na+].CO
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|
Name
|
|
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Quantity
|
90 mL
|
|
Type
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solvent
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|
Smiles
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CO
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Step Two
[Compound]
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Name
|
ion
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|
Quantity
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35 g
|
|
Type
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reactant
|
|
Smiles
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|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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55 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture is stirred at 55° C. for 9 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling
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STIRRING
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Type
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STIRRING
|
|
Details
|
the mixture is stirred for 20 minutes
|
|
Duration
|
20 min
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The ion exchange resin is filtrated off
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the filtrate is evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
9 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O(C1=CC=CC=C1)C(CCO)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.15 g | |
| YIELD: CALCULATEDPERCENTYIELD | 109.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
